Cas no 767318-99-0 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-)
767318-99-0 structure
Product Name:1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
CAS No:767318-99-0
MF:C44H30N4
MW:614.735809803009
CID:3179454
PubChem ID:59010437
Update Time:2025-04-21
1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)- Chemical and Physical Properties
Names and Identifiers
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- 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
- SCHEMBL10032365
- 767318-99-0
- 1,3-Bis(9-(p-tolyl)-1,10-phenanthrolin-2-yl)benzene
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- Inchi: 1S/C44H30N4/c1-27-6-10-29(11-7-27)37-22-18-31-14-16-33-20-24-39(47-43(33)41(31)45-37)35-4-3-5-36(26-35)40-25-21-34-17-15-32-19-23-38(46-42(32)44(34)48-40)30-12-8-28(2)9-13-30/h3-26H,1-2H3
- InChI Key: RTKUMKIOWSPXGC-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC=C(C=1)C1=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C2=N1
Computed Properties
- Exact Mass: 614.24704697Da
- Monoisotopic Mass: 614.24704697Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 48
- Rotatable Bond Count: 4
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 51.6Ų
1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
767318-99-0 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-) Related Products
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